Cas no 1804460-16-9 (3-Bromo-5-cyano-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-Bromo-5-cyano-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1804460-16-9
• MF: C₇H₂BrF₂IN₂
• MW: 358.909459590912
• CID: 4859793
• Update Time: 2025-06-13

3-Bromo-5-cyano-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyano-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H2BrF2IN2/c8-4-5(11)3(1-12)2-13-6(4)7(9)10/h2,7H
• InChI Key： PJMNFFOJGDBWHM-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=C(C(F)F)C=1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-5-cyano-2-(difluoromethyl)-4-iodopyridine

Comprehensive Overview of 3-Bromo-5-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1804460-16-9)

3-Bromo-5-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1804460-16-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique halogenated structure, featuring bromine, iodine, and difluoromethyl substituents, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapies.

The compound's multifunctional groups make it a versatile intermediate in organic synthesis. Its cyano group offers a pathway for further functionalization, while the halogen atoms (bromine and iodine) enable cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These properties are critical for designing high-value fine chemicals, a topic frequently searched in academic and industrial forums. Additionally, the difluoromethyl group is of particular interest due to its ability to modulate metabolic stability and bioavailability, a hot topic in medicinal chemistry discussions.

In the context of sustainable chemistry, 3-Bromo-5-cyano-2-(difluoromethyl)-4-iodopyridine is being studied for its potential in green synthesis methodologies. Researchers are investigating solvent-free reactions or catalytic systems to reduce environmental impact, addressing the growing demand for eco-friendly chemical processes. This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance, a trending search term among corporate and scientific communities.

The compound's structural complexity also makes it a subject of computational chemistry studies. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently performed to predict its interactions with biological targets, a practice widely discussed in AI-driven drug discovery circles. These computational approaches are increasingly popular, as they reduce experimental costs and accelerate lead compound optimization.

From a commercial perspective, 3-Bromo-5-cyano-2-(difluoromethyl)-4-iodopyridine is listed in catalogs of specialty chemical suppliers, often under the category of building blocks for drug development. Its pricing and availability are influenced by factors like halogen scarcity and synthetic route efficiency, topics frequently queried by procurement specialists. The compound's patent landscape is another area of interest, with several applications citing its use in innovative therapeutic formulations.

In summary, 3-Bromo-5-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1804460-16-9) represents a compelling case study in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, while its synthesis and properties intersect with trending topics like green chemistry, computational modeling, and targeted drug design. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research.